2-[[(5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoyl]amino]propanoic acid

• CAS No.: 401941-73-9
• Product Name: 2-[[(5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoyl]amino]propanoic acid
• Molecular Formula: C23H37NO3
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C23H37NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(25)24-21(2)23(26)27/h7-8,10-11,13-14,16-17,21H,3-6,9,12,15,18-20H2,1-2H3,(H,24,25)(H,26,27)/b8-7-,11-10-,14-13-,17-16-
• Standard InChIKey: ZECSOKFEQQDUCP-ZKWNWVNESA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NC(C)C(=O)O
• SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(C)C(=O)O
• Canonical SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(C)C(=O)O
• Description: Several different arachidonoyl amino acids, including N-arachidonoyl-L-alanine (NALA), have been isolated and characterized from bovine brain. The glycine congener (NAGly) was further characterized and found to suppress formalin-induced pain in rats. NALA may have activity at cannabinoid receptor and/or VR1, but has not been fully characterized to date.
• Synonyms: NALA
• Reference: 1.Huang, S.M.,Bisogno, T.,Petros, T.J., et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. The Journal of Biological Chemisty 276(46), 42639-42644 (2001).
• PubChem Compound: 16759336
• Last Modified: Nov 11 2021